Cas no 93981-92-1 (Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1))

Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1) structure
93981-92-1 structure
Product name:Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
CAS No:93981-92-1
MF:C25H46N+.C14H21O-
MW:565.95538
CID:817979
PubChem ID:44149037

Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-,salt with 4-octylphenol (1:1)
    • benzyl-hexadecyl-dimethylazanium,4-octylphenolate
    • EINECS 301-181-1
    • 93981-92-1
    • DTXSID40240105
    • Benzyl(hexadecyl)dimethylammonium, salt with p-octylphenol (1:1)
    • Inchi: InChI=1S/C25H46N.C14H22O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h17-19,21-22H,4-16,20,23-24H2,1-3H3;9-12,15H,2-8H2,1H3/q+1;/p-1
    • InChI Key: PQFFCFZRCXZJQS-UHFFFAOYSA-M
    • SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.CCCCCCCCC1=CC=C(C=C1)[O-]

Computed Properties

  • Exact Mass: 565.522
  • Monoisotopic Mass: 565.522
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 24
  • Complexity: 427
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1A^2

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